Cas no 13045-22-2 (BENZENE, 1-ETHYL-4-(1-METHYLETHENYL)-)

• Product Name: BENZENE, 1-ETHYL-4-(1-METHYLETHENYL)-
• CAS No: 13045-22-2
• MF: C₁₁H₁₄
• MW: 146.228863239288
• CID: 3368918
• PubChem ID: 15430801
• Update Time: 2025-04-21

BENZENE, 1-ETHYL-4-(1-METHYLETHENYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-ETHYL-4-(1-METHYLETHENYL)-
• AKOS013993823
• 13045-22-2
• 1-ethyl-4-(1-methylethenyl)benzene
• p-ethyl-I+/--methylstyrene

• Inchi： 1S/C11H14/c1-4-10-5-7-11(8-6-10)9(2)3/h5-8H,2,4H2,1,3H3
• InChI Key： IBTHFIILQIUOEK-UHFFFAOYSA-N
• SMILES： C1(C=CC(C(=C)C)=CC=1)CC

Computed Properties

• Exact Mass: 146.109550447g/mol
• Monoisotopic Mass: 146.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes